![molecular formula C6H11BrO B6203487 4-(bromomethyl)-2-methyloxolane, Mixture of diastereomers CAS No. 1600581-69-8](/img/no-structure.png)
4-(bromomethyl)-2-methyloxolane, Mixture of diastereomers
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-(bromomethyl)-2-methyloxolane, Mixture of diastereomers” refers to a compound that consists of a mixture of diastereomers. Diastereomers are stereoisomers that are not mirror images of each other . They have the same molecular formula and sequence of bonded elements but are nonsuperimposable .
Synthesis Analysis
The synthesis of diastereomers often involves the conversion of enantiomers into diastereomers through a chemical reaction . For example, a mixture of R and S enantiomers with one chiral center could become a mixture of (R,S) and (S,S) diastereomers . The conversion of the enantiomeric mixture into a diastereomer pair can be via covalent bond formation with the enantiopure resolving agent, or by salt formation .Molecular Structure Analysis
Diastereomers occur when two or more stereoisomers of a compound have different configurations at one or more (but not all) of the equivalent (related) stereocenters and are not mirror images of each other . They can have different physical properties and reactivity. They have different melting points and boiling points and different densities .Chemical Reactions Analysis
The reactions of diastereomers can vary depending on their structure. For example, the addition of bromine to an alkene can result in the formation of diastereomers . The stereochemistry of the product depends on the stereochemistry of the alkene (cis or trans; Z or E) and the stereochemistry of the mechanism (syn or anti) .Physical And Chemical Properties Analysis
Diastereomers can have different physical properties such as melting points, boiling points, densities, solubilities, refractive indices, dielectric constants, and specific rotations . They also show similar, but not identical chemical properties .Mechanism of Action
The mechanism of action for diastereomers often involves the conversion of enantiomers into diastereomers through a chemical reaction . This can be achieved by adding a second chiral center in a determined location . After this addition, the two isomers are still different, but they are no longer mirror images of each other; rather, they become diastereomers .
Safety and Hazards
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-(bromomethyl)-2-methyloxolane, Mixture of diastereomers involves the conversion of a starting material to the desired product through a series of chemical reactions.", "Starting Materials": [ "2-methyl-2-butanol", "sodium bromide", "sulfuric acid", "sodium hydroxide", "tetrahydrofuran", "magnesium", "iodine" ], "Reaction": [ "Step 1: Conversion of 2-methyl-2-butanol to 2-methyl-2-bromobutane using sodium bromide and sulfuric acid", "Step 2: Conversion of 2-methyl-2-bromobutane to 2-methyl-2-bromo-1-butene using sodium hydroxide and tetrahydrofuran", "Step 3: Conversion of 2-methyl-2-bromo-1-butene to 4-(bromomethyl)-2-methyloxolane using magnesium and iodine" ] } | |
CAS RN |
1600581-69-8 |
Product Name |
4-(bromomethyl)-2-methyloxolane, Mixture of diastereomers |
Molecular Formula |
C6H11BrO |
Molecular Weight |
179.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.